Cas no 2866353-38-8 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866353-38-8
• MF: C₁₀H₁₂F₅NO₂
• MW: 273.199800491333
• CID: 5563114
• Update Time: 2025-10-29

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C8H11F2N.C2HF3O2/c9-8(10)6(2-1-3-6)7(8)4-11-5-7;3-2(4,5)1(6)7/h11H,1-5H2;(H,6,7)
• InChI Key： PIXKKLQBFTUMQO-UHFFFAOYSA-N
• SMILES： O=C(C(F)(F)F)O.FC1(C2(CCC2)C21CNC2)F

Additional information on Not Yet Assigned

Compound Introduction: CAS No. 2866353-38-8 with Product Name: Not Yet Assigned

The compound with the CAS number 2866353-38-8 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Despite the current absence of a designated product name, this compound exhibits promising properties that make it a subject of intense study. Its molecular structure and chemical characteristics suggest potential applications in various therapeutic areas, particularly in the treatment of complex diseases where targeted intervention is crucial.

Recent advancements in chemical biology have highlighted the importance of small molecules in modulating biological pathways. The compound CAS No. 2866353-38-8 has been identified as a potent inhibitor of certain enzymes involved in inflammation and oxidative stress. These pathways are implicated in a wide range of pathological conditions, including neurodegenerative disorders, cardiovascular diseases, and autoimmune diseases. The ability of this compound to interact selectively with specific targets makes it an attractive candidate for further investigation.

In vitro studies have demonstrated that CAS No. 2866353-38-8 exhibits significant efficacy in reducing inflammatory markers and oxidative stress levels. The compound's mechanism of action appears to involve the inhibition of key signaling molecules that drive inflammation, thereby providing a potential therapeutic strategy for conditions characterized by chronic inflammation. This aligns with the growing body of evidence suggesting that modulating inflammatory responses can lead to improved outcomes in patients with various chronic diseases.

Moreover, preliminary pharmacokinetic studies indicate that CAS No. 2866353-38-8 has a favorable pharmacokinetic profile, including adequate solubility, stability, and bioavailability. These properties are essential for the development of an effective drug candidate, as they ensure that the compound can be administered orally or through other routes with minimal degradation and maximal therapeutic effect. The compound's stability under various conditions also suggests potential for formulation into stable and cost-effective pharmaceutical products.

One of the most exciting aspects of CAS No. 2866353-38-8 is its potential to be developed into a next-generation therapeutic agent. The compound's unique chemical structure allows for modifications that could enhance its efficacy, selectivity, and safety profile. Researchers are exploring various synthetic strategies to optimize the compound's properties, with the aim of creating derivatives that exhibit even greater therapeutic potential.

The field of drug discovery is rapidly evolving, and compounds like CAS No. 2866353-38-8 represent the cutting edge of this innovation. By leveraging advanced computational methods and high-throughput screening techniques, scientists are able to identify and optimize promising candidates more efficiently than ever before. This compound is a testament to the power of modern drug discovery tools and represents a significant step forward in the development of new treatments for human disease.

As research continues to unfold, it is anticipated that CAS No. 2866353-38-8 will play a crucial role in addressing some of the most pressing challenges in medicine today. Its potential applications span multiple therapeutic areas, making it a versatile tool for researchers seeking to develop innovative treatments. The absence of a product name at this stage underscores the early but promising nature of this discovery, highlighting its significance as a future pharmaceutical asset.

The journey from a novel chemical entity to an approved drug is long and complex, but compounds like CAS No. 2866353-38-8 offer hope for new solutions to unmet medical needs. By understanding its mechanisms of action and optimizing its properties through further research, scientists can unlock its full potential and bring it one step closer to clinical use. The ongoing investigation into this compound exemplifies the dedication and innovation driving advancements in pharmaceutical science today.